Cyclopentyl(3-(5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone

• IUPAC Name: cyclopentyl-[3-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H25N3O2S/c1-25-17-10-8-14(9-11-17)18-21-22-19(26-18)16-7-4-12-23(13-16)20(24)15-5-2-3-6-15/h8-11,15-16H,2-7,12-13H2,1H3
• InChI Key: UWKRJLPYWGFIQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(S2)C3CCCN(C3)C(=O)C4CCCC4
• Molecular Formula: C20H25N3O2S
• Molecular Weight: 371.5 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized from its constituent elements or from other compounds. It would include the reaction conditions, the reagents used, and the steps of the reaction.

Molecular Structure Analysis

This would involve using techniques such as X-ray crystallography or NMR spectroscopy to determine the three-dimensional structure of the molecule.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. It would include the conditions under which the reactions occur, the products of the reactions, and the mechanisms of the reactions.

Physical And Chemical Properties Analysis

This would involve measuring properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Mechanism of Action

If the compound is a drug, this would involve studying how it interacts with the body to produce its effects.

Safety and Hazards

This would involve studying the compound’s toxicity, its potential for causing an allergic reaction, and the precautions that should be taken when handling it.

Future Directions

This would involve discussing potential future research directions, such as new reactions that the compound could be used in, or new applications for the compound.